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Compound of Interest

Compound Name: 5-Aminopyridine-3-sulfonamide

Cat. No.: B1337962

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 5-Aminopyridine-3-sulfonamide,
a heterocyclic compound of interest to researchers, scientists, and drug development
professionals. This document details its chemical identity, physicochemical properties, a
representative synthetic workflow, and its established biological role as a sulfonamide
antibacterial agent.

Chemical Identity

The nomenclature and various identifiers for 5-Aminopyridine-3-sulfonamide are crucial for
accurate database searches and regulatory submissions.

IUPAC Name: 5-aminopyridine-3-sulfonamide[1]

Synonyms: A comprehensive list of synonyms is provided in the table below to aid in cross-
referencing across different chemical databases and literature.[1]
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Synonym CAS Number
5-AMINO-3-PYRIDINESULFONAMIDE 62009-21-6
3-Pyridinesulfonamide, 5-amino- 62009-21-6
5-azanylpyridine-3-sulfonamide 62009-21-6
DTXSID10506801 62009-21-6
5-AMINO-PYRIDINE-3-SULFONIC ACID 62009-21-6

AMIDE

Physicochemical Properties

The following table summarizes key physicochemical properties of 5-Aminopyridine-3-
sulfonamide, which are essential for its handling, formulation, and in silico modeling.

Property Value Source
Molecular Formula CsH7N302S PubChem
Molecular Weight 173.20 g/mol PubChem
Appearance Solid (predicted) -

XLogP3 -0.9 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 5 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 173.02589765 g/mol PubChem
Topological Polar Surface Area 107 A2 PubChem
Heavy Atom Count 11 PubChem
Complexity 220 PubChem
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Aminopyridine-3-
sulfonamide is not readily available in the public domain, a general synthetic strategy can be
inferred from established methods for preparing analogous pyridine sulfonamides. The most
plausible route involves the sulfonation of 3-aminopyridine, followed by conversion of the
resulting sulfonic acid to the sulfonamide.

General Experimental Workflow for the Synthesis of 5-
Aminopyridine-3-sulfonamide

The following diagram illustrates a logical workflow for the synthesis, starting from 3-
aminopyridine. This multi-step process is a standard approach for the preparation of aromatic
sulfonamides.
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General Synthetic Workflow for 5-Aminopyridine-3-sulfonamide

[Start: 3-Aminopyridina

Step 1: Sulfonation
Reagent: Oleum (fuming sulfuric acid) or Chlorosulfonic acid

:

G\termediate: 5-Aminopyridine-3-sulfonic acia

Step 2: Conversion to Sulfonyl Chloride
Reagent: Thionyl chloride (SOCIz) or Phosphorus pentachloride (PCls)

Gtermediate: 5-Aminopyridine-3-sulfonyl chloridg

Step 3: Amination
Reagent: Ammonia (aqueous or gas)
Groduct: 5-Aminopyridine-3-sulfonamida
Purification
(e.g., Recrystallization, Chromatography)
Characterization
(e.g., NMR, MS, IR)
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Caption: A potential multi-step synthesis route for 5-Aminopyridine-3-sulfonamide.
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Detailed Methodologies for Key Experiments

Step 1: Sulfonation of 3-Aminopyridine
e Materials: 3-Aminopyridine, Oleum (20-30% SOs) or Chlorosulfonic acid.

e Procedure: In a flask equipped with a stirrer and under anhydrous conditions, 3-
aminopyridine is slowly added to an excess of the sulfonating agent at a controlled
temperature (typically 0-10 °C). The reaction mixture is then heated (temperature and
duration will require optimization) to drive the sulfonation. The reaction is quenched by
carefully pouring the mixture onto ice. The precipitated 5-aminopyridine-3-sulfonic acid is
then filtered, washed with cold water, and dried.

Step 2: Formation of 5-Aminopyridine-3-sulfonyl chloride

o Materials: 5-Aminopyridine-3-sulfonic acid, Thionyl chloride or Phosphorus pentachloride,
catalytic amount of Dimethylformamide (DMF).

e Procedure: The dried 5-aminopyridine-3-sulfonic acid is refluxed with an excess of thionyl
chloride and a catalytic amount of DMF until the reaction is complete (monitored by TLC or
disappearance of starting material). The excess thionyl chloride is removed under reduced
pressure to yield the crude 5-aminopyridine-3-sulfonyl chloride.

Step 3: Amination to 5-Aminopyridine-3-sulfonamide
o Materials: 5-Aminopyridine-3-sulfonyl chloride, concentrated agueous ammonia.

e Procedure: The crude sulfonyl chloride is dissolved in a suitable inert solvent (e.g., acetone,
THF) and cooled in an ice bath. Concentrated aqueous ammonia is added dropwise with
vigorous stirring. The reaction is allowed to proceed to completion. The solvent is then
removed, and the crude product is purified, for instance, by recrystallization from a suitable
solvent system (e.g., ethanol/water).

Biological Activity and Signaling Pathways
Mechanism of Action as an Antibacterial Agent
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As a member of the sulfonamide class of drugs, 5-Aminopyridine-3-sulfonamide is predicted
to exert its antibacterial effect by acting as a competitive inhibitor of the enzyme
dihydropteroate synthase (DHPS). This enzyme is critical in the bacterial folic acid synthesis
pathway. By mimicking the natural substrate, para-aminobenzoic acid (PABA), the sulfonamide
blocks the synthesis of dihydropteroic acid, a precursor to tetrahydrofolic acid (THF). THF is an
essential cofactor for the synthesis of nucleotides and certain amino acids, and its depletion
ultimately inhibits bacterial growth and replication.

The following diagram illustrates the role of DHPS in the bacterial folate biosynthesis pathway
and the inhibitory action of sulfonamides.
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Bacterial Folate Biosynthesis Pathway and Site of Sulfonamide Inhibition
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Caption: Inhibition of bacterial dihydropteroate synthase by sulfonamides.
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Potential for Broader Biological Activity

Derivatives of pyridine sulfonamide have been investigated for a range of other biological
activities. These include the inhibition of carbonic anhydrases, which are implicated in various
physiological processes and diseases such as glaucoma and cancer, and the inhibition of
various protein kinases, which are key targets in oncology. Therefore, 5-Aminopyridine-3-
sulfonamide could serve as a scaffold for the development of novel inhibitors targeting these
enzyme families. Further research is warranted to explore these potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [5-Aminopyridine-3-sulfonamide: A Technical Overview
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337962#5-aminopyridine-3-sulfonamide-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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